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Abstract
This technical guide provides a comprehensive overview of 2-Nitrophenyl 3-methylbenzoate,

a nitroaromatic ester with significant potential in organic synthesis and drug development. This

document details its physicochemical properties, including a calculated molecular weight of

257.24 g/mol . A detailed, field-proven protocol for its synthesis via Fischer-Speier esterification

is presented, accompanied by an in-depth discussion of the reaction mechanism and

optimization strategies. Furthermore, this guide outlines modern analytical techniques for the

structural elucidation and purity assessment of the compound, including Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Potential applications, particularly in the realm of peptide synthesis and as an enzymatic

substrate, are explored, underpinned by a discussion of the role of the nitrophenyl moiety as an

effective leaving group. Finally, this guide provides essential safety protocols for the handling,
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storage, and disposal of 2-Nitrophenyl 3-methylbenzoate, ensuring best practices in a

laboratory setting.

Introduction: Unveiling 2-Nitrophenyl 3-
methylbenzoate
2-Nitrophenyl 3-methylbenzoate is an aromatic ester that incorporates a 2-nitrophenyl group

and a 3-methylbenzoyl group. The presence of the electron-withdrawing nitro group on the

phenyl ring significantly influences the chemical reactivity of the ester, making it a valuable

intermediate in various organic transformations. This guide serves as a technical resource for

researchers and professionals, offering a detailed exploration of this compound from its

fundamental properties to its practical applications.

Physicochemical Properties and Molecular
Structure
A thorough understanding of the physicochemical properties of 2-Nitrophenyl 3-
methylbenzoate is paramount for its effective use in research and development.

Molecular Formula and Weight
The molecular structure of 2-Nitrophenyl 3-methylbenzoate is derived from the esterification

of 2-nitrophenol and 3-methylbenzoic acid.

2-Nitrophenol:

Chemical Formula: C₆H₅NO₃

Molecular Weight: 139.11 g/mol

3-Methylbenzoic Acid (m-Toluic Acid):

Chemical Formula: C₈H₈O₂

Molecular Weight: 136.15 g/mol
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The formation of the ester bond involves the elimination of one molecule of water (H₂O).

Therefore, the chemical formula and molecular weight of 2-Nitrophenyl 3-methylbenzoate are

calculated as follows:

Chemical Formula: (C₆H₅NO₃ + C₈H₈O₂) - H₂O = C₁₄H₁₁NO₄

Molecular Weight Calculation:

(14 x Atomic Weight of Carbon) + (11 x Atomic Weight of Hydrogen) + (1 x Atomic Weight

of Nitrogen) + (4 x Atomic Weight of Oxygen)

(14 x 12.011) + (11 x 1.008) + (14.007) + (4 x 15.999) = 257.24 g/mol

Table 1: Summary of Physicochemical Properties

Property Value Source

Chemical Formula C₁₄H₁₁NO₄ Calculated

Molecular Weight 257.24 g/mol Calculated

IUPAC Name
2-nitrophenyl 3-

methylbenzoate
-

Synonyms 2-Nitrophenyl m-toluate -

Structural Representation
The two-dimensional structure of 2-Nitrophenyl 3-methylbenzoate is presented below:

Synthesis of 2-Nitrophenyl 3-methylbenzoate: A
Practical Approach
The most common and efficient method for the synthesis of 2-Nitrophenyl 3-methylbenzoate
is the Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of 3-

methylbenzoic acid with 2-nitrophenol.

Reaction Mechanism: A Step-by-Step Elucidation
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The Fischer esterification is a reversible process, and its mechanism involves several key

steps:

3-Methylbenzoic Acid + 2-Nitrophenol
(in excess alcohol solvent)

Protonation of Carbonyl Oxygen
(by Acid Catalyst, e.g., H₂SO₄)

Step 1 Nucleophilic Attack
(by 2-Nitrophenol)

Step 2 Proton TransferStep 3 Elimination of WaterStep 4 DeprotonationStep 5 2-Nitrophenyl 3-methylbenzoateFinal Product

Click to download full resolution via product page

Caption: Fischer-Speier Esterification Workflow.

Experimental Protocol: A Validated Methodology
This protocol is based on established methods for Fischer esterification and is optimized for the

synthesis of 2-Nitrophenyl 3-methylbenzoate.[1][2][3]

Materials:

3-Methylbenzoic acid

2-Nitrophenol

Concentrated Sulfuric Acid (H₂SO₄)

Anhydrous Methanol (or other suitable alcohol as solvent)

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ethyl Acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-

methylbenzoic acid in an excess of anhydrous methanol.
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Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid

to the reaction mixture while stirring.

Reflux: Heat the mixture to reflux and maintain for several hours. The reaction progress can

be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure.

Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated

solution of sodium bicarbonate and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: The crude 2-Nitrophenyl 3-methylbenzoate can be purified by recrystallization

or column chromatography.

Analytical Characterization: Structural and Purity
Verification
A combination of spectroscopic techniques is essential for the unambiguous structural

confirmation and purity assessment of the synthesized 2-Nitrophenyl 3-methylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons of both the 2-nitrophenyl and 3-methylbenzoyl moieties, as well as a singlet for the

methyl group. The chemical shifts will be influenced by the electron-withdrawing nitro group

and the ester linkage.[4][5][6][7]

¹³C NMR: The carbon NMR spectrum will display characteristic signals for the carbonyl

carbon of the ester, the aromatic carbons, and the methyl carbon. The loss of symmetry

compared to the starting materials will result in a greater number of distinct signals for the

aromatic carbons.[4][5][7]

Infrared (IR) Spectroscopy
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The IR spectrum will provide crucial information about the functional groups present in the

molecule. Key expected absorption bands include:

C=O Stretch (Ester): A strong absorption band around 1735-1750 cm⁻¹.[8][9]

C-O Stretch (Ester): Strong absorption bands in the region of 1100-1300 cm⁻¹.

NO₂ Stretch (Nitro group): Two distinct strong absorption bands, one asymmetric stretch

around 1520-1560 cm⁻¹ and a symmetric stretch around 1345-1385 cm⁻¹.[8][9]

Aromatic C=C Stretch: Medium to weak absorption bands in the 1450-1600 cm⁻¹ region.

Aromatic C-H Stretch: Absorption bands above 3000 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum is

expected to show the molecular ion peak (M⁺) corresponding to the calculated molecular

weight of 257.24 g/mol . Fragmentation patterns can provide further structural information.

Applications in Research and Drug Development
The unique chemical properties of 2-Nitrophenyl 3-methylbenzoate make it a valuable tool in

several areas of chemical research and drug development.

Intermediate in Organic Synthesis
2-Nitrophenyl 3-methylbenzoate can serve as a versatile intermediate for the synthesis of

more complex molecules. The nitro group can be reduced to an amino group, which can then

be further functionalized.

Peptide Synthesis
Nitrophenyl esters, particularly p-nitrophenyl esters, are well-established activating groups in

peptide synthesis.[10][11][12] The electron-withdrawing nitro group makes the ester carbonyl

carbon more electrophilic and facilitates nucleophilic attack by the amino group of an amino

acid or peptide, leading to the formation of a peptide bond. While 2-nitrophenyl esters are also

effective, their reactivity might differ slightly from their 4-nitro counterparts.
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Enzyme Substrates
Nitrophenyl esters are widely used as chromogenic substrates for various enzymes, especially

hydrolases like esterases and lipases.[13][14] The enzymatic hydrolysis of the ester bond

releases the nitrophenolate ion, which is intensely colored and can be easily quantified

spectrophotometrically to determine enzyme activity.

2-Nitrophenyl 3-methylbenzoate
(Colorless)

Hydrolase Enzyme
(e.g., Esterase)

Binding

3-Methylbenzoic AcidHydrolysis

2-Nitrophenolate
(Colored Product)

Release

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of a nitrophenyl ester.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

2-Nitrophenyl 3-methylbenzoate. While a specific safety data sheet (SDS) for this compound

is not readily available, the following guidelines are based on the known hazards of similar

aromatic nitro compounds and esters.[15][16][17][18]

Table 2: Safety and Handling Guidelines
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Aspect Guideline

Personal Protective Equipment (PPE)

Wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant

gloves.

Ventilation
Work in a well-ventilated area, preferably in a

chemical fume hood.

Handling

Avoid inhalation of dust or vapors. Avoid contact

with skin and eyes. Wash hands thoroughly

after handling.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place, away from

incompatible materials such as strong oxidizing

agents and bases.

Disposal
Dispose of waste in accordance with local,

state, and federal regulations.

First Aid

In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice. In

case of skin contact, wash off with soap and

plenty of water. If inhaled, move to fresh air. If

swallowed, seek immediate medical attention.

Conclusion
2-Nitrophenyl 3-methylbenzoate, with a molecular weight of 257.24 g/mol , is a compound

with significant potential for application in synthetic organic chemistry and biochemical

research. This guide has provided a comprehensive overview of its properties, a practical

synthesis protocol, methods for its analytical characterization, and its potential applications. By

adhering to the outlined safety protocols, researchers can safely and effectively utilize this

versatile molecule in their endeavors.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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